N-(2-chlorobenzyl)-1-(2-chloro-6-fluorophenyl)methanamine

• Molecular Formula: C14H12Cl2FN
• Molecular Weight: 284.2 g/mol
• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-1-(2-chlorophenyl)methanamine
• InChI: InChI=1S/C14H12Cl2FN/c15-12-5-2-1-4-10(12)8-18-9-11-13(16)6-3-7-14(11)17/h1-7,18H,8-9H2
• InChI Key: CBFMHISIMDUBRY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CNCC2=C(C=CC=C2Cl)F)Cl

Description

N-(2-chlorobenzyl)-1-(2-chloro-6-fluorophenyl)methanamine, commonly known as CFC-15, is a chemical compound that belongs to the family of phenylmethanamines. It is a synthetic compound that has been extensively studied for its potential use in scientific research. CFC-15 has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of CFC-15 involves the inhibition of serotonin and norepinephrine reuptake. This leads to an increase in the levels of these neurotransmitters in the brain, which has been shown to have a positive effect on mood and anxiety.
Biochemical and Physiological Effects:
CFC-15 has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which has a positive effect on mood and anxiety. CFC-15 has also been found to exhibit analgesic properties, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

CFC-15 has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, there are also limitations associated with the use of CFC-15 in lab experiments. It has been found to exhibit some toxicity, and its long-term effects are not well understood.

Future Directions

There are several future directions for research on CFC-15. One potential area of research is the development of novel antidepressants based on the structure of CFC-15. Another area of research is the investigation of the long-term effects of CFC-15 on the brain and other organs. Additionally, further research is needed to determine the potential of CFC-15 as a treatment for pain and other disorders.

Synthesis Methods

CFC-15 is synthesized through a multi-step process that involves the reaction of 2-chlorobenzyl chloride with 2-chloro-6-fluoroaniline in the presence of a base, followed by reduction of the resulting intermediate with sodium borohydride. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

CFC-15 has been extensively studied for its potential use in scientific research. It has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research. CFC-15 has been shown to act as a potent and selective serotonin and norepinephrine reuptake inhibitor, making it a potential candidate for the treatment of depression and anxiety disorders.